![molecular formula C48H65N5O14S B141712 C18-Fura-2 CAS No. 154933-56-9](/img/structure/B141712.png)
C18-Fura-2
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Overview
Description
C18-Fura-2 is a fluorescent calcium indicator used for monitoring intracellular calcium levels in living cells. This chemical compound has been widely used in scientific research for its ability to detect changes in calcium concentrations, which play a critical role in many cellular processes such as muscle contraction, neurotransmitter release, and gene expression.
Mechanism of Action
C18-Fura-2 works by binding to calcium ions in the cytoplasm of cells, which causes the molecule to fluoresce. The intensity of the fluorescence is proportional to the concentration of calcium ions in the cell. This allows researchers to monitor changes in calcium levels in real-time and investigate the mechanisms that regulate calcium signaling.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on cellular function, making it a reliable tool for studying calcium signaling in living cells. However, the long hydrocarbon chain attached to the molecule can affect its distribution in cells and may interfere with certain cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of C18-Fura-2 is its high sensitivity and specificity for calcium ions, which allows for accurate measurement of changes in calcium concentrations. It is also relatively easy to use and can be applied to a variety of cell types and experimental conditions. However, the long hydrocarbon chain attached to the molecule can affect its distribution in cells and may interfere with certain cellular processes. Additionally, this compound is not suitable for use in vivo due to its lipophilic nature.
Future Directions
There are several future directions for the use of C18-Fura-2 in scientific research. One area of interest is the development of new fluorescent calcium indicators with improved properties, such as increased sensitivity and reduced toxicity. Another direction is the application of this compound in the study of calcium signaling in disease states, such as cancer and neurodegenerative disorders. Finally, the use of this compound in combination with other imaging techniques, such as confocal microscopy and two-photon microscopy, may provide new insights into the mechanisms of calcium signaling in living cells.
Synthesis Methods
The synthesis of C18-Fura-2 involves several steps, starting with the preparation of the precursor molecule, Fura-2. The Fura-2 is then modified by attaching a long hydrocarbon chain to the molecule, which makes it more lipophilic and allows it to penetrate cell membranes. The resulting compound is this compound, which can be purified by column chromatography.
Scientific Research Applications
C18-Fura-2 has been widely used in scientific research to study calcium signaling in a variety of cell types, including neurons, muscle cells, and immune cells. It has been used to investigate the role of calcium in synaptic transmission, muscle contraction, and cell proliferation. This compound has also been used to study the effects of drugs and toxins on calcium signaling in cells.
properties
CAS RN |
154933-56-9 |
---|---|
Molecular Formula |
C48H65N5O14S |
Molecular Weight |
968.1 g/mol |
IUPAC Name |
2-[6-[bis(carboxymethyl)amino]-5-[2-[2-[bis(carboxymethyl)amino]-5-(octadecylcarbamothioylamino)phenoxy]ethoxy]-1-benzofuran-2-yl]-4-methyl-1,3-oxazole-5-carboxylic acid |
InChI |
InChI=1S/C48H65N5O14S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-49-48(68)51-34-19-20-35(52(28-41(54)55)29-42(56)57)39(26-34)65-23-22-64-38-24-33-25-40(46-50-32(2)45(67-46)47(62)63)66-37(33)27-36(38)53(30-43(58)59)31-44(60)61/h19-20,24-27H,3-18,21-23,28-31H2,1-2H3,(H,54,55)(H,56,57)(H,58,59)(H,60,61)(H,62,63)(H2,49,51,68) |
InChI Key |
IVXBWJFCYOSDTG-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCN=C(NC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC(=C(O4)C(=O)O)C)N(CC(=O)O)CC(=O)O)S |
SMILES |
CCCCCCCCCCCCCCCCCCNC(=S)NC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC(=C(O4)C(=O)O)C)N(CC(=O)O)CC(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCNC(=S)NC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC(=C(O4)C(=O)O)C)N(CC(=O)O)CC(=O)O |
Other CAS RN |
154933-56-9 |
synonyms |
C18-fura-2 |
Origin of Product |
United States |
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